Cas no 13912-71-5 (benzene-1,2,4-tricarboxylic acid-1-methyl ester)

benzene-1,2,4-tricarboxylic acid-1-methyl ester structure
13912-71-5 structure
Product Name:benzene-1,2,4-tricarboxylic acid-1-methyl ester
CAS No:13912-71-5
MF:C10H8O6
MW:224.166923522949
CID:2657778
PubChem ID:21507308
Update Time:2025-04-21

benzene-1,2,4-tricarboxylic acid-1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • benzene-1,2,4-tricarboxylic acid-1-methyl ester
    • 1,2,4-Benzenetricarboxylic acid dihydrogen 1-methyl ester
    • Benzol-1,2,4-tricarbonsaeure-1-methylester
    • Trimellitsaeure-methylester-(1)
    • Trimellitic acid 1-methyl
    • 1,2,4-Benzenetricarboxylic acid 1-methyl ester
    • 4-methoxycarbonylbenzene-1,3-dicarboxylic acid
    • 13912-71-5
    • SCHEMBL293610
    • Inchi: 1S/C10H8O6/c1-16-10(15)6-3-2-5(8(11)12)4-7(6)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
    • InChI Key: OCOWBXQVZRSXRZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C(=O)O)=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 224.03200
  • Monoisotopic Mass: 224.03208797Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.90000
  • LogP: 0.86960

benzene-1,2,4-tricarboxylic acid-1-methyl ester Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.